Cas no 440330-77-8 (N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide)

• Product Name: N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide
• CAS No: 440330-77-8
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 5876563
• PubChem ID: 44727144
• Update Time: 2025-06-25

N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazine-3(4H)-hexanamide, N-(1-methylpropyl)-4-oxo-
• AKOS026699988
• N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide
• N-butan-2-yl-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• F0916-6784
• N-(sec-butyl)-6-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)hexanamide
• 440330-77-8

• Inchi： 1S/C17H24N4O2/c1-3-13(2)18-16(22)11-5-4-8-12-21-17(23)14-9-6-7-10-15(14)19-20-21/h6-7,9-10,13H,3-5,8,11-12H2,1-2H3,(H,18,22)
• InChI Key： SIUQUIYDDJILIS-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCCCC(NC(C)CC)=O)N=1

Computed Properties

• Exact Mass: 316.18992602g/mol
• Monoisotopic Mass: 316.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• pka: 16.52±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide

Comprehensive Overview of N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide (CAS No. 440330-77-8)

The compound N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide, identified by its CAS No. 440330-77-8, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of benzotriazine derivatives, which are increasingly studied for their potential applications in medicinal chemistry and material science. The presence of both a hexanamide and a benzotriazinone moiety in its structure makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the scientific community has shown growing interest in benzotriazine-based compounds due to their diverse pharmacological properties. The 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl group, in particular, has been linked to antioxidant and anti-inflammatory activities, making it a hotspot for drug discovery. The incorporation of the N-(butan-2-yl) side chain further enhances the compound's lipophilicity, which could improve its bioavailability and membrane permeability—a critical factor in drug development.

From a synthetic chemistry perspective, CAS No. 440330-77-8 represents a challenging yet rewarding target for organic synthesis. Its structure requires precise control over reaction conditions to achieve high yields and purity. Researchers often employ advanced techniques such as microwave-assisted synthesis or catalytic hydrogenation to optimize the production process. The compound's versatility also opens doors for modifications, enabling the creation of analogs with tailored properties for specific applications.

The potential applications of N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide extend beyond pharmaceuticals. In material science, its aromatic and amide functionalities make it a candidate for designing supramolecular architectures or polymeric materials with unique thermal and mechanical properties. Additionally, its fluorescence properties could be exploited in the development of optical sensors or bioimaging agents, aligning with the current trend of multifunctional materials.

As the demand for sustainable chemistry grows, researchers are also exploring eco-friendly synthesis routes for compounds like CAS No. 440330-77-8. Green chemistry principles, such as using biodegradable solvents or catalytic methods, are being integrated into its production to minimize environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

In conclusion, N-(butan-2-yl)-6-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)hexanamide (CAS No. 440330-77-8) is a compound of significant scientific and industrial interest. Its unique structure, coupled with its potential applications in drug discovery and material science, positions it as a valuable subject for ongoing research. As advancements in synthetic methodologies and computational modeling continue, the exploration of this compound and its derivatives is expected to yield groundbreaking discoveries in the years to come.